Cas no 1806313-10-9 (2-Fluoro-4-methyl-6-nitrobenzamide)
2-Fluoro-4-methyl-6-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-4-methyl-6-nitrobenzamide
-
- Inchi: 1S/C8H7FN2O3/c1-4-2-5(9)7(8(10)12)6(3-4)11(13)14/h2-3H,1H3,(H2,10,12)
- InChI Key: MJQUJPNXRGUDJB-UHFFFAOYSA-N
- SMILES: FC1=CC(C)=CC(=C1C(N)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- XLogP3: 1.1
- Topological Polar Surface Area: 88.9
2-Fluoro-4-methyl-6-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008954-250mg |
2-Fluoro-4-methyl-6-nitrobenzamide |
1806313-10-9 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010008954-500mg |
2-Fluoro-4-methyl-6-nitrobenzamide |
1806313-10-9 | 97% | 500mg |
806.85 USD | 2021-07-06 | |
| Alichem | A010008954-1g |
2-Fluoro-4-methyl-6-nitrobenzamide |
1806313-10-9 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
2-Fluoro-4-methyl-6-nitrobenzamide Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-Fluoro-4-methyl-6-nitrobenzamide
Comprehensive Analysis of 2-Fluoro-4-methyl-6-nitrobenzamide (CAS No. 1806313-10-9): Properties, Applications, and Research Insights
2-Fluoro-4-methyl-6-nitrobenzamide (CAS No. 1806313-10-9) is a fluorinated aromatic compound with a nitro and amide functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its molecular structure, characterized by the presence of a fluoro substituent and a nitrobenzamide backbone, has attracted significant attention in recent years due to its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "2-Fluoro-4-methyl-6-nitrobenzamide synthesis", "CAS 1806313-10-9 applications", and "nitrobenzamide derivatives", reflecting the growing interest in this compound.
The compound's unique chemical properties, such as its moderate solubility in polar organic solvents and stability under controlled conditions, make it suitable for use in high-throughput screening and medicinal chemistry. Recent studies have explored its role as a building block for small-molecule inhibitors, particularly in targeting enzyme pathways relevant to metabolic disorders. With the rise of AI-driven drug design and computational chemistry, 2-Fluoro-4-methyl-6-nitrobenzamide has been flagged in databases for its potential in fragment-based drug discovery, aligning with the trend toward precision medicine.
From an industrial perspective, the demand for fluorinated nitrobenzamides has increased due to their utility in agrochemicals and specialty materials. Searches for "fluoro-nitrobenzamide safety data" and "1806313-10-9 suppliers" highlight the need for reliable sourcing and handling guidelines. Environmental and regulatory considerations are also critical, as researchers prioritize green chemistry approaches to minimize waste during synthesis. The compound's electrophilic reactivity at the nitro group offers opportunities for further functionalization, a topic frequently discussed in organic chemistry forums.
In analytical chemistry, 2-Fluoro-4-methyl-6-nitrobenzamide is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Its distinct spectral signatures (e.g., 19F-NMR shifts) are valuable for quality control in large-scale production. Recent publications have also investigated its crystalline structure via X-ray diffraction, providing insights into intermolecular interactions that could inform the design of co-crystals for improved bioavailability.
Looking ahead, the compound's potential in bioconjugation and proteomics is an emerging area of interest. With the pharmaceutical industry's focus on targeted therapies, derivatives of 2-Fluoro-4-methyl-6-nitrobenzamide may play a role in developing next-generation diagnostics. As sustainability becomes a priority, researchers are also exploring catalytic methods to optimize its synthesis, reducing reliance on hazardous reagents. This aligns with broader trends in benign-by-design chemistry, ensuring compliance with global regulatory standards.
In summary, 2-Fluoro-4-methyl-6-nitrobenzamide (CAS No. 1806313-10-9) represents a multifaceted compound with expanding applications across scientific disciplines. Its integration into drug development pipelines and material innovation underscores the importance of continued research into its properties and derivatives. For those seeking detailed protocols or collaborative opportunities, keywords like "nitrobenzamide scaffold optimization" and "fluorinated amide reagents" can yield valuable resources in academic and patent literature.
1806313-10-9 (2-Fluoro-4-methyl-6-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)